Cas no 2228000-63-1 (rac-2-(1R,5R)-6-aminobicyclo3.2.0heptan-6-ylacetamide)
rac-2-(1R,5R)-6-aminobicyclo3.2.0heptan-6-ylacetamide Chemical and Physical Properties
Names and Identifiers
-
- rac-2-(1R,5R)-6-aminobicyclo3.2.0heptan-6-ylacetamide
- 2228000-63-1
- EN300-1285959
- rac-2-[(1R,5R)-6-aminobicyclo[3.2.0]heptan-6-yl]acetamide
-
- Inchi: 1S/C9H16N2O/c10-8(12)5-9(11)4-6-2-1-3-7(6)9/h6-7H,1-5,11H2,(H2,10,12)/t6-,7-,9?/m0/s1
- InChI Key: KAARKVBQMDELDX-ASLNEKEESA-N
- SMILES: O=C(CC1(C[C@@H]2CCC[C@@H]21)N)N
Computed Properties
- Exact Mass: 168.126263138g/mol
- Monoisotopic Mass: 168.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 69.1Ų
rac-2-(1R,5R)-6-aminobicyclo3.2.0heptan-6-ylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1285959-1.0g |
rac-2-[(1R,5R)-6-aminobicyclo[3.2.0]heptan-6-yl]acetamide |
2228000-63-1 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1285959-50mg |
rac-2-[(1R,5R)-6-aminobicyclo[3.2.0]heptan-6-yl]acetamide |
2228000-63-1 | 50mg |
$888.0 | 2023-10-01 | ||
| Enamine | EN300-1285959-100mg |
rac-2-[(1R,5R)-6-aminobicyclo[3.2.0]heptan-6-yl]acetamide |
2228000-63-1 | 100mg |
$930.0 | 2023-10-01 | ||
| Enamine | EN300-1285959-250mg |
rac-2-[(1R,5R)-6-aminobicyclo[3.2.0]heptan-6-yl]acetamide |
2228000-63-1 | 250mg |
$972.0 | 2023-10-01 | ||
| Enamine | EN300-1285959-500mg |
rac-2-[(1R,5R)-6-aminobicyclo[3.2.0]heptan-6-yl]acetamide |
2228000-63-1 | 500mg |
$1014.0 | 2023-10-01 | ||
| Enamine | EN300-1285959-1000mg |
rac-2-[(1R,5R)-6-aminobicyclo[3.2.0]heptan-6-yl]acetamide |
2228000-63-1 | 1000mg |
$1057.0 | 2023-10-01 | ||
| Enamine | EN300-1285959-2500mg |
rac-2-[(1R,5R)-6-aminobicyclo[3.2.0]heptan-6-yl]acetamide |
2228000-63-1 | 2500mg |
$2071.0 | 2023-10-01 | ||
| Enamine | EN300-1285959-5000mg |
rac-2-[(1R,5R)-6-aminobicyclo[3.2.0]heptan-6-yl]acetamide |
2228000-63-1 | 5000mg |
$3065.0 | 2023-10-01 | ||
| Enamine | EN300-1285959-10000mg |
rac-2-[(1R,5R)-6-aminobicyclo[3.2.0]heptan-6-yl]acetamide |
2228000-63-1 | 10000mg |
$4545.0 | 2023-10-01 |
rac-2-(1R,5R)-6-aminobicyclo3.2.0heptan-6-ylacetamide Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on rac-2-(1R,5R)-6-aminobicyclo3.2.0heptan-6-ylacetamide
Rac-2-(1R,5R)-6-Aminobicyclo[3.2.0]heptan-6-ylacetamide: A Comprehensive Overview
Rac-2-(1R,5R)-6-Aminobicyclo[3.2.0]heptan-6-ylacetamide, also known by its CAS number 2228000-63-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique bicyclic structure, which contributes to its potential applications in drug discovery and development. The term bicyclo[3.2.0]heptane refers to a fused ring system consisting of a three-membered ring and a two-membered ring, creating a rigid and stable framework that is often desirable in medicinal chemistry.
The rac designation in the compound's name indicates that it exists as a racemic mixture, meaning it contains equal amounts of both enantiomers. This is particularly relevant in stereochemistry, where the configuration of chiral centers can significantly influence the compound's biological activity and pharmacokinetic properties. The (1R,5R) configuration specifies the stereochemistry at the two chiral centers within the bicyclic system, highlighting the importance of stereocontrol in synthesizing such compounds.
Recent advancements in synthetic methodology have enabled more efficient routes to prepare rac-2-(1R,5R)-6-Aminobicyclo[3.2.0]heptan-6-ylacetamide. For instance, researchers have explored the use of asymmetric catalysis and enantioselective synthesis to construct the bicyclic core with high stereoselectivity. These methods not only improve yield but also reduce costs associated with separating enantiomers post-synthesis.
In terms of biological activity, rac-2-(1R,5R)-6-Aminobicyclo[3.2.0]heptan-6-ylacetamide has shown promise in preclinical studies as a potential therapeutic agent. Its amide functionality suggests that it may act as a substrate for enzymatic processes or serve as a bioisostere in drug design. Furthermore, the bicyclic structure may enhance its ability to interact with specific protein targets, such as G-protein coupled receptors (GPCRs) or kinases, which are common targets in drug discovery.
Recent studies have also investigated the pharmacokinetic profile of this compound. Reports indicate that it exhibits moderate solubility and permeability, which are critical factors for oral bioavailability. However, further research is needed to optimize its pharmacokinetic properties for clinical applications.
The synthesis of rac-2-(1R,5R)-6-Aminobicyclo[3.2.0]heptan-6-ylacetamide typically involves a multi-step process that includes ring-closing metathesis or other cyclization techniques to form the bicyclic framework. The introduction of the amide group is often achieved through nucleophilic acyl substitution or coupling reactions using appropriate activating agents.
In conclusion, rac-2-(1R,5R)-6-Aminobicyclo[3.2.0]heptan-6-ylacetamide represents an intriguing compound with potential applications in drug development due to its unique structure and stereochemical properties. As research continues to uncover its biological activity and pharmacokinetic profile, this compound may pave the way for novel therapeutic interventions.
2228000-63-1 (rac-2-(1R,5R)-6-aminobicyclo3.2.0heptan-6-ylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)